BENGHE Foundational & Exploratory

Check Availability & Pricing

Diphenylacetaldehyde safety and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenylacetaldehyde

Cat. No.: B122555

An In-depth Technical Guide to the Safety and Handling of Diphenylacetaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
diphenylacetaldehyde (CAS No. 947-91-1). The information is intended for laboratory
personnel and professionals in the field of drug development who may handle this chemical.
Adherence to these guidelines is crucial for ensuring a safe working environment.

Hazard Identification and Classification

Diphenylacetaldehyde is classified as a hazardous substance. It is an irritant and can cause
significant harm if not handled correctly.[1] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following classifications.[1]

Signal Word: Warning[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation. [cite: t: 2]

» H335: May cause respiratory irritation.[1]
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GHS Pictogram:

e [Irritant[1]

Hazard Classes and Categories:

o Skin Irritation, Category 2[1][2]

» Serious Eye Irritation, Category 2A[1][2]

e Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation), Category 3[1]
[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of diphenylacetaldehyde is presented
in the table below.

Property Value Source
Molecular Formula C14H120 [1][3]
Molecular Weight 196.24 g/mol [1]
Appearance Colorless to yellow liquid [3]
Boiling Point 315 °C (lit.) [3]
Density 1.106 g/mL at 25 °C (lit.) [3]
Flash Point 113 °C/ 235.4 °F (closed cup) [2]
Refractive Index n20/D 1.589 (lit.) [3]

Recommended <15°C, store in
Storage Temperature freezer under -20°C in an inert [3114]

atmosphere.

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn when handling

diphenylacetaldehyde to prevent exposure.

Protection Type

Recommendation

Source

Eye/Face Protection

Chemical safety goggles or a
face shield where splashing is
possible. Must comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.

[2][5]

Skin Protection

Wear appropriate protective
gloves (e.g., PVC, Neoprene)
and clothing to prevent skin
exposure. Contaminated

gloves should be replaced.

[2][6]

Respiratory Protection

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.

[5][6]

General Hygiene

Wash hands thoroughly after
handling. Do not eat, drink, or
smoke in work areas. Ensure
eyewash stations and safety

showers are close to the

workstation.

[2]

First Aid Measures

Immediate first aid is critical in the event of exposure. The following diagram outlines the

appropriate response for different routes of exposure.
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Route of Exposure Immediate Action

Skin Contact

irritation persists

Medical Attention

Eye Contact Y
H S —

Inhalation

Diphenylacetaldehyde
Exposure Event

N
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Spill Detected

Assess Spill Size
(Minor vs. Major)

\

Evacuate non-essential personnel.
Move upwind.

\

Wear appropriate PPE
(gloves, goggles, respirator)

Y

Remove all ignition sources.

Y

Ensure adequate ventilation.

Alert Emergency Responders. Minor Spill

Minor Spill

Prevent entry into waterways/sewers. Soak up with inert absorbent material
Dike the spill. (sand, earth).
Absorb with mert_materlal qnd place in Collect into suitable, closed containers for disposal.
sealed containers for disposal.

Clean affected area.

Y

Dispose of waste according to local,
state, and federal regulations.

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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